Cas no 13445-49-3 (Peroxydisulfuric acid([(HO)S(O)2]2O2))

• Product Name: Peroxydisulfuric acid([(HO)S(O)2]2O2)
• CAS No: 13445-49-3
• MF: H₂O₈S₂
• MW: 194.141078472137
• CID: 139739
• PubChem ID: 24413
• Update Time: 2025-04-19

Peroxydisulfuric acid([(HO)S(O)2]2O2) Chemical and Physical Properties

Names and Identifiers

• Peroxydisulfuric acid([(HO)S(O)2]2O2)
• PEROXYDISULFURIC ACID
• sulfooxy hydrogen sulfate
• 1-hydroperoxy-3-hydroxydithioxane 1,1,3,3-tetraoxide
• Caswell No. 645
• EPA Pesticide Chemical Code 063601
• Peroxodisulfuric acid
• Peroxydisulfuric acid (((HO)S(O)2)2O2)
• persulfuric acid
• Sulfooxy hydrogen sulphate
• DTXSID00894926
• BDBM50147631
• peroxydisulfuric acid H2S2O8
• 13445-49-3
• CHEBI:29268
• H2O8S2
• Peroxodischwefelsaure
• mu-peroxido-bis(hydroxidodioxidosulfur)
• PERVITOX
• Q410526
• NS00013363
• H2S2O8
• 2RQ1860626
• UNII-2RQ1860626
• CHEMBL1208163
• PERSULFURIC ACID (((HO)S(O)2)2O2)
• [(HO)S(O)2OOS(O)2(OH)]
• JRKICGRDRMAZLK-UHFFFAOYSA-N

• Inchi： 1S/H2O8S2/c1-9(2,3)7-8-10(4,5)6/h(H,1,2,3)(H,4,5,6)
• InChI Key： JRKICGRDRMAZLK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OOS(=O)(=O)O

Computed Properties

• Exact Mass: 193.91906
• Monoisotopic Mass: 193.91910936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 127.2

Peroxydisulfuric acid([(HO)S(O)2]2O2) Security Information

• Hazardous Material transportation number：1483
• HazardClass：5.1
• PackingGroup：I

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Non-metal oxoanionic compounds Non-metal peroxodisulfates